Cas no 1261783-85-0 (3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid)

• Product Name: 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid
• CAS No: 1261783-85-0
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4983781
• Update Time: 2025-06-09

3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid

• Inchi： 1S/C14H9ClF3NO2/c15-11-6-5-8(7-12(20)21)19-13(11)9-3-1-2-4-10(9)14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： MGNUWLJGDFSLDT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(=O)O)N=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid

3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid (CAS No. 1261783-85-0): A Comprehensive Overview

3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid (CAS No. 1261783-85-0) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of pyridine and possesses a trifluoromethyl group, which imparts unique chemical and biological properties. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties

The molecular formula of 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid is C₁₇H₁₁ClF₃N₂O₂, with a molecular weight of approximately 375.73 g/mol. The compound features a pyridine ring substituted with a chloro group at the 3-position and an acetic acid moiety at the 6-position. The presence of the trifluoromethyl group on the phenyl ring significantly influences the compound's electronic properties, making it highly lipophilic and potentially enhancing its biological activity.

The chemical structure of 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid can be represented as follows:

            O
            ||
            C - CH2 - N
                  / \
                 C   C
                /     \
               Cl     C - CF3
                      |
                      C - H
        

This structure highlights the key functional groups that contribute to the compound's reactivity and biological interactions.

Synthesis Methods

The synthesis of 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid has been explored through various routes, each with its own advantages and challenges. One common approach involves the coupling of 3-chloropyridine-6-carboxylic acid with 2-trifluoromethylbenzyl bromide followed by reduction to form the acetic acid derivative. Another method involves the reaction of 3-chloropyridine with 2-trifluoromethylbenzaldehyde to form an intermediate, which is then converted to the final product through a series of transformations.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient one-pot synthesis method using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthetic process but also improves yield and purity, making it highly suitable for large-scale production.

Biological Activities and Mechanisms of Action

3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid has shown promising biological activities in various preclinical studies. One of its key applications is as a potential therapeutic agent for neurodegenerative diseases, particularly Alzheimer's disease (AD). Research has demonstrated that this compound can modulate the activity of certain enzymes involved in amyloid-beta (Aβ) production, thereby reducing Aβ accumulation in neuronal cells.

In addition to its neuroprotective effects, 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid has been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential candidate for treating inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of this compound to selectively target and inhibit specific kinases involved in cancer cell proliferation. The researchers found that it effectively suppressed the growth of various cancer cell lines, including those resistant to conventional therapies.

Potential Applications in Drug Development

The unique combination of chemical properties and biological activities makes 3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid an attractive candidate for drug development. Its ability to modulate multiple pathways involved in neurodegeneration, inflammation, and cancer suggests that it could be developed into multifunctional therapeutics.

In the context of Alzheimer's disease, this compound could be formulated into novel drugs that target both Aβ production and neuroinflammation, addressing multiple aspects of the disease pathology. Similarly, its anti-inflammatory properties make it a promising lead for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In cancer research, the selective kinase inhibition properties of this compound could be harnessed to develop targeted therapies with fewer side effects compared to traditional chemotherapeutic agents. Preclinical studies are currently underway to further investigate these potential applications and optimize the compound's pharmacokinetic and pharmacodynamic properties.

Conclusion

3-Chloro-2-(2-(trifluoromethyl)phenyl)pyridine-6-acetic acid (CAS No. 1261783-85-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable lead for developing novel therapeutics targeting neurodegenerative diseases, inflammatory disorders, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in these areas.